5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)-4-pyrimidinecarboxamide
Overview
Description
5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)-4-pyrimidinecarboxamide is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a pyrimidine derivative and has been found to exhibit promising anti-cancer properties.
Mechanism of Action
The mechanism of action of 5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)-4-pyrimidinecarboxamide involves inhibition of the enzyme thymidylate synthase. This enzyme is involved in the synthesis of DNA and is often overexpressed in cancer cells. Inhibition of thymidylate synthase leads to a decrease in DNA synthesis and ultimately leads to cell death.
Biochemical and Physiological Effects:
5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)-4-pyrimidinecarboxamide has been found to exhibit favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. In animal studies, this compound has been found to inhibit tumor growth and prolong survival in mice with xenograft tumors. Additionally, this compound has been found to exhibit synergistic effects with other anti-cancer agents, which could potentially lead to improved therapeutic outcomes.
Advantages and Limitations for Lab Experiments
One advantage of using 5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)-4-pyrimidinecarboxamide in lab experiments is its potent anti-cancer properties. This compound has been found to exhibit activity against a wide range of cancer cell lines, making it a promising candidate for further research. However, one limitation of using this compound in lab experiments is its low solubility in water, which could potentially limit its use in certain assays.
Future Directions
There are several future directions for research on 5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)-4-pyrimidinecarboxamide. One potential area of research is the development of more potent analogs of this compound. Additionally, further studies are needed to investigate the potential synergistic effects of this compound with other anti-cancer agents. Finally, there is a need for in vivo studies to investigate the efficacy of this compound in animal models of cancer.
Scientific Research Applications
5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)-4-pyrimidinecarboxamide has been extensively studied for its potential anti-cancer properties. It has been found to exhibit potent anti-proliferative effects on various cancer cell lines including breast cancer, lung cancer, and colon cancer. This compound has also been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells.
properties
IUPAC Name |
5-chloro-N-(4-ethoxyphenyl)-2-ethylsulfanylpyrimidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClN3O2S/c1-3-21-11-7-5-10(6-8-11)18-14(20)13-12(16)9-17-15(19-13)22-4-2/h5-9H,3-4H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGERVMYJALMHGH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=NC(=NC=C2Cl)SCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49649682 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.